Cas no 2136681-41-7 (tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate
• CAS No: 2136681-41-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6573827
• PubChem ID: 165464811
• Update Time: 2025-10-16

tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate
• 2136681-41-7
• EN300-798990

• Inchi： 1S/C14H25NO3/c1-13(2,3)11(16)10-7-8-15(9-10)12(17)18-14(4,5)6/h10H,7-9H2,1-6H3/t10-/m1/s1
• InChI Key： WGMJTCHEPCMSSC-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C(C(C)(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate

Introduction to tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate (CAS No. 2136681-41-7)

tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate (CAS No. 2136681-41-7) is a chiral compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a tert-butyl group and a 2,2-dimethylpropanoyl moiety, which contribute to its stability and reactivity.

The chiral center at the 3-position of the pyrrolidine ring is crucial for the compound's biological activity and selectivity. The (3R) configuration specifically has been studied for its role in various biological processes, including enzyme inhibition and receptor modulation. The tert-butyl group provides steric protection, enhancing the compound's resistance to degradation and improving its pharmacokinetic properties.

In recent years, there has been a surge in research focused on the synthesis and application of chiral compounds like tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate. One notable study published in the Journal of Organic Chemistry highlighted the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the chiral structure of the compound played a critical role in enhancing the antiviral activity against several RNA viruses.

Another area of interest is the use of tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl group in this compound can be designed to be cleaved by specific enzymes, releasing the active drug at the desired site of action. This approach has shown promise in improving drug delivery and reducing side effects.

The synthetic route to tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate typically involves several steps, including enantioselective catalysis and protection/deprotection strategies. A recent study published in Organic Letters described an efficient method for synthesizing this compound using a palladium-catalyzed asymmetric allylic alkylation reaction. This method not only improved the yield but also provided high enantiomeric purity, making it suitable for large-scale production.

In addition to its synthetic applications, tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate has been investigated for its potential as a ligand in metal-catalyzed reactions. The chiral nature of the compound can influence the stereochemistry of transition metal complexes, which is crucial for asymmetric synthesis. A study published in Chemical Communications reported that this compound was used as a ligand in palladium-catalyzed allylic substitution reactions, leading to high enantioselectivity and excellent yields.

The biological activity of tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate has also been explored in various contexts. One study published in Bioorganic & Medicinal Chemistry Letters investigated its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are involved in many cellular processes and are emerging targets for therapeutic intervention. The researchers found that this compound selectively inhibited a specific PPI involved in cancer cell proliferation, suggesting its potential as a lead compound for drug development.

The safety profile of tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate is another important aspect to consider. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, tert-butyl (3R)-3-(2,2-dimethylpropanoyl)pyrrolidine-1-carboxylate (CAS No. 2136681-41-7) is a versatile chiral compound with significant potential in various fields of chemistry and medicine. Its unique structural features make it an attractive candidate for further research and development, particularly in areas such as antiviral agents, prodrugs, metal-catalyzed reactions, and protein-protein interaction inhibitors. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.